Methyl [(3-cyanopyridin-2-yl)thio]acetate

• IUPAC Name: methyl 2-(3-cyanopyridin-2-yl)sulfanylacetate
• InChI: InChI=1S/C9H8N2O2S/c1-13-8(12)6-14-9-7(5-10)3-2-4-11-9/h2-4H,6H2,1H3
• InChI Key: BNVPXGHMFNULJK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=C(C=CC=N1)C#N
• Molecular Formula: C9H8N2O2S
• Molecular Weight: 208.24 g/mol

Description

“Methyl [(3-cyanopyridin-2-yl)thio]acetate” is a chemical compound with the IUPAC name methyl (3-cyano-4-pyridinyl)acetate. It has a molecular weight of 176.17. The compound is typically stored in an inert atmosphere at room temperature. It appears as a yellow to brown solid or liquid.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C9H8N2O2. The InChI code for this compound is 1S/C9H8N2O2/c1-13-9(12)4-7-2-3-11-6-8(7)5-10/h2-3,6H,4H2,1H3.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, similar compounds such as pinacol boronic esters are known to undergo catalytic protodeboronation, a process that involves a radical approach.

Physical And Chemical Properties Analysis

“this compound” is a yellow to brown solid or liquid. It has a molecular weight of 176.17. The compound is typically stored in an inert atmosphere at room temperature.

Scientific Research Applications

Synthesis and Structural Applications

• Synthesis of Complex Compounds : Methyl [(3-cyanopyridin-2-yl)thio]acetate derivatives, such as phpy2NS, have been used in synthesizing complex compounds like Hg(II) complexes, illustrating the versatility of this compound in creating diverse molecular structures (Castiñeiras, García-Santos, & Saa, 2018).

Heterocyclic Chemistry

• Development of Heterocyclic Derivatives : This compound plays a role in the creation of heterocyclic derivatives such as 1,3-oxazepine derivatives, which are synthesized from related compounds like 6-methyl 2-thiouracil, demonstrating its importance in heterocyclic chemistry (Mohammad, Ahmed, & Mahmoud, 2017).

Pharmacology

• Pharmaceutical Intermediates : Compounds derived from this compound, such as 3-thienylmalonic acid, have applications as intermediates in pharmaceuticals, highlighting its potential in drug development (Raynolds, 1984).

Organic Synthesis

• Novel Synthesis Techniques : this compound derivatives have been used in developing novel synthesis techniques, such as one-pot synthesis methods under microwave irradiation, showcasing advancements in organic synthesis processes (Shi, Tu, Fang, & Li, 2005).

Antimicrobial and Antifungal Applications

• Biological Activity : Derivatives of this compound, like 2-amino-3-cyanopyridine derivatives, have been explored for their antimicrobial and antifungal properties, indicating its relevance in the development of new antimicrobial agents (Dobaria, Patel, & Parekh, 2003).

Safety and Hazards

The compound is labeled with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, and H335. Precautionary statements include P261, P305, P351, and P338.